Cas no 1329497-14-4 (2’-Oxo Ifosfamide-d4)

• Product Name: 2’-Oxo Ifosfamide-d4
• CAS No: 1329497-14-4
• MF: C₇H₁₃Cl₂N₂O₃P
• MW: 279.094127416611
• CID: 4552828
• PubChem ID: 71751377
• Update Time: 2024-11-05

2’-Oxo Ifosfamide-d4 Chemical and Physical Properties

Names and Identifiers

• 2’-Oxo Ifosfamide-d4
• 2-chloro-1-[2-(2-chloroethylamino)-4,4,5,5-tetradeuterio-2-oxo-1,3,2$l^{5}-oxazaphosphinan-3-yl]ethanone
• [2H4]-2’-Oxo Ifosfamide
• 2-Chloro-1-[2-[(2-chloroethyl)amino]dihydro-2-oxido-2H-1,3,2-oxazaphosphorin-3(4H)-yl]ethanone-d4; 3-(Chloroacetyl)-N-(2-chloroethyl)tetrahydro-2H-1,3,2-oxazaphosphorin-2-amine-d4 2-Oxide;
• 2 inverted exclamation mark -Oxo Ifosfamide-d4
• 2'-Oxo Ifosfamide-d4
• HY-17419S
• 1329497-14-4
• CS-0200903

• Inchi： 1S/C7H13Cl2N2O3P/c8-2-3-10-15(13)11(7(12)6-9)4-1-5-14-15/h1-6H2,(H,10,13)/i1D2,4D2
• InChI Key： KJRISYCCYWZCOF-RUKOHJPDSA-N
• SMILES： ClC([H])([H])C(N1C([2H])([2H])C([2H])([2H])C([H])([H])OP1(N([H])C([H])([H])C([H])([H])Cl)=O)=O

Computed Properties

• Exact Mass: 278.0291917g/mol
• Monoisotopic Mass: 278.0291917g/mol
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 355.0±52.0 °C at 760 mmHg
• Flash Point: 168.5±30.7 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

2’-Oxo Ifosfamide-d4 Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)